![molecular formula C14H20N2O2 B5033785 N-(4-ethylbenzyl)-N'-isopropylethanediamide](/img/structure/B5033785.png)
N-(4-ethylbenzyl)-N'-isopropylethanediamide
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Overview
Description
N-(4-ethylbenzyl)-N'-isopropylethanediamide, commonly known as EBIDA, is a chemical compound used in various scientific research applications. It belongs to the class of amides and is widely used in the field of biochemistry and pharmacology.
Mechanism of Action
The sigma-1 receptor is a transmembrane protein that is involved in various cellular functions, including calcium signaling, ion channel regulation, and protein folding. EBIDA binds to the sigma-1 receptor and modulates its activity, leading to the activation of various downstream signaling pathways. The exact mechanism of action of EBIDA is still under investigation, but it is believed to involve the modulation of neurotransmitter release and the regulation of intracellular calcium levels.
Biochemical and Physiological Effects:
EBIDA has been shown to have various biochemical and physiological effects. It can increase the release of acetylcholine, dopamine, and serotonin, which are neurotransmitters involved in mood regulation and cognitive function. EBIDA also has anti-inflammatory effects and can reduce the production of pro-inflammatory cytokines. In addition, it can increase the expression of neurotrophic factors, which promote the growth and survival of neurons.
Advantages and Limitations for Lab Experiments
EBIDA has several advantages for lab experiments. It is a selective agonist for the sigma-1 receptor, which allows for the specific modulation of this receptor without affecting other receptors. It also has good solubility in water and organic solvents, which makes it easy to use in various experimental setups. However, EBIDA has some limitations as well. It has low bioavailability and a short half-life, which can limit its effectiveness in vivo. In addition, its mechanism of action is not fully understood, which can make it difficult to interpret experimental results.
Future Directions
There are several future directions for the research on EBIDA. One direction is to investigate its potential applications in the treatment of neurological disorders, such as stroke, traumatic brain injury, and depression. Another direction is to explore its mechanism of action and the downstream signaling pathways that it activates. This can help in the development of more effective drugs that target the sigma-1 receptor. Furthermore, the development of novel synthetic methods for EBIDA can improve its bioavailability and half-life, making it a more viable option for in vivo experiments.
Conclusion:
In conclusion, EBIDA is a chemical compound that has various scientific research applications. It acts as a selective agonist for the sigma-1 receptor and has potential applications in the treatment of neurological disorders. Its mechanism of action is still under investigation, but it is believed to involve the modulation of neurotransmitter release and the regulation of intracellular calcium levels. EBIDA has several advantages for lab experiments, but also has some limitations. Future research on EBIDA can help in the development of more effective drugs that target the sigma-1 receptor and improve our understanding of its mechanism of action.
Synthesis Methods
EBIDA can be synthesized by reacting 4-ethylbenzylamine with isopropyl chloroformate in the presence of a base. The reaction yields the desired product, which can be purified using column chromatography. The purity of the product can be confirmed using various analytical techniques, such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry.
Scientific Research Applications
EBIDA is widely used in scientific research for its pharmacological properties. It acts as a selective agonist for the sigma-1 receptor, which is a promising target for the treatment of various neurological disorders. EBIDA has been shown to have neuroprotective effects and can reduce the damage caused by ischemic stroke and traumatic brain injury. It also has potential applications in the treatment of depression, anxiety, and schizophrenia.
Properties
IUPAC Name |
N-[(4-ethylphenyl)methyl]-N'-propan-2-yloxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H20N2O2/c1-4-11-5-7-12(8-6-11)9-15-13(17)14(18)16-10(2)3/h5-8,10H,4,9H2,1-3H3,(H,15,17)(H,16,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MHAPJAOWVQTOEI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)CNC(=O)C(=O)NC(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H20N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
248.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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